Cas no 1261365-86-9 (5-Chloro-2-methoxypyridin-3-ol)

• Product Name: 5-Chloro-2-methoxypyridin-3-ol
• CAS No: 1261365-86-9
• MF: C₆H₆ClNO₂
• MW: 159.570340633392
• MDL: MFCD18374102
• CID: 1024999
• PubChem ID: 329771235
• Update Time: 2025-05-19

5-Chloro-2-methoxypyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxypyridin-3-ol
• AC1Q4FAJ
• ACMC-209b1r
• AG-L-21877
• AK-91431
• ANW-18589
• CTK4B4975
• MolPort-015-144-251
• 3-Pyridinol, 5-chloro-2-methoxy-
• SCHEMBL15774729
• MFCD18374102
• A889662
• DA-18775
• DTXSID70679121
• AKOS015848896
• 5-Chloro-2-methoxypyridin-3-ol, AldrichCPR
• 1261365-86-9
• SB53036
• CS-0443953
• BS-20082

• MDL： MFCD18374102
• Inchi： 1S/C6H6ClNO2/c1-10-6-5(9)2-4(7)3-8-6/h2-3,9H,1H3
• InChI Key： DWGLBGDAIHJCDX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)O)OC

Computed Properties

• Exact Mass: 159.00900
• Monoisotopic Mass: 159.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 306.7±37.0 °C at 760 mmHg
• Flash Point: 139.3±26.5 °C
• PSA: 42.35000
• LogP: 1.44920
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Chloro-2-methoxypyridin-3-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Chloro-2-methoxypyridin-3-ol

Introduction to 5-Chloro-2-methoxypyridin-3-ol (CAS No. 1261365-86-9)

5-Chloro-2-methoxypyridin-3-ol, identified by its CAS number 1261365-86-9, is a significant compound in the field of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core substituted with a chloro group at the 5-position and a methoxy group at the 2-position, along with a hydroxyl group at the 3-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's significance is further underscored by its applications in the development of pharmaceutical agents. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets effectively. The presence of both electron-withdrawing and electron-donating groups in 5-Chloro-2-methoxypyridin-3-ol enhances its versatility, allowing for diverse chemical modifications that can tailor its pharmacological properties.

In recent years, there has been growing interest in exploring the potential of 5-Chloro-2-methoxypyridin-3-ol in the synthesis of novel therapeutic agents. For instance, researchers have been investigating its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's pyridine ring provides a scaffold that can be modified to target specific enzymatic activities, making it a promising candidate for drug discovery.

Moreover, the compound has shown promise in the field of antiviral research. The structural features of 5-Chloro-2-methoxypyridin-3-ol allow it to interfere with viral replication mechanisms by inhibiting key enzymes involved in viral polymerization. This has led to several studies exploring its potential as an antiviral agent, particularly against RNA viruses such as influenza and coronaviruses.

The synthesis of 5-Chloro-2-methoxypyridin-3-ol involves multi-step organic reactions that require precise control over reaction conditions. The chlorination and methoxylation steps are critical and must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of these transformations.

Recent advancements in computational chemistry have also contributed to the understanding of 5-Chloro-2-methoxypyridin-3-ol's reactivity and interaction with biological targets. Molecular modeling studies have provided insights into how this compound can be designed to enhance its binding affinity and selectivity. These computational approaches are complemented by experimental validations, ensuring a robust framework for drug development.

The pharmacokinetic properties of 5-Chloro-2-methoxypyridin-3-ol are another area of interest. Researchers are evaluating how its structural features influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for optimizing drug formulations and ensuring therapeutic efficacy.

In conclusion, 5-Chloro-2-methoxypyridin-3-ol (CAS No. 1261365-86-9) is a versatile compound with significant applications in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. Ongoing research continues to uncover new possibilities for this compound, driven by advancements in synthetic chemistry, computational modeling, and pharmacological studies.